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Compound of Interest

Compound Name: Neurodazine

Cat. No.: B1678221

In-Depth Technical Guide to Neurodazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neurodazine is a synthetic, cell-permeable, trisubstituted imidazole compound that has
demonstrated significant potential in the field of regenerative medicine and neuroscience.
Identified as a potent inducer of neurogenesis, Neurodazine can direct the differentiation of
non-neuronal cells, such as myoblasts and fibroblasts, into neuronal lineages. This technical
guide provides a comprehensive overview of Neurodazine, including its chemical properties,
mechanism of action, experimental protocols, and key quantitative data to support its
application in research and development.

Chemical and Physical Properties

Neurodazine is a small molecule with the following key identifiers and properties.
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Property Value Reference(s)
CAS Number 937807-66-4 [1]
Molecular Formula C27H21CIN203 [1]
Molecular Weight 456.92 g/mol [1]

2-[5-(3-Chlorophenyl)-2-
IUPAC Name furanyl]-4,5-bis(4- [1]
methoxyphenyl)-1H-imidazole

Appearance Crystalline solid

Purity >98% (HPLC) [1]

Soluble in DMSO (=20 mM)

Solubilit
Y and Ethanol (=20 mM)

Mechanism of Action: Wnt and Shh Signaling
Pathway Activation

Neurodazine primarily induces neuronal differentiation by activating the Wnt and Sonic
hedgehog (Shh) signaling pathways. In neuroblastoma cells, both Wnt and Shh pathways are
engaged, while in fibroblasts, the neurogenic effect is predominantly mediated by the Wnt
signaling pathway.

Wnt Signaling Pathway

The canonical Wnt signaling pathway is crucial for cell fate determination and development. In
the absence of a Wnt ligand, (3-catenin is phosphorylated by a destruction complex (comprising
Axin, APC, GSK3[, and CK1), leading to its ubiquitination and proteasomal degradation. Upon
activation, the destruction complex is inhibited, allowing (3-catenin to accumulate in the
cytoplasm and translocate to the nucleus. In the nucleus, B-catenin partners with TCF/LEF
transcription factors to activate the transcription of Wnt target genes, which promote neuronal
differentiation.
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Analysis

Cell Culture Differentiation

Culture in DMEM + 10% FBS , thgdacf;ﬂz’ﬂz:‘;ea‘é‘z‘r;lm Incubate for 7-10 days
to 70-80% confluency + Neurodazine (e.g., 2-10 uM) (Change medium every 24h)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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